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Abstract

Eilatin, a heptacyclic aromatic alkaloid, was first discovered and isolated from the marine
tunicate Eudistoma sp.[1] This technical guide provides a comprehensive overview of Eilatin,
detailing its discovery, origin, and known biological activities. The document summarizes all
available quantitative data on its anticancer properties, presents detailed experimental
protocols for key assays, and visualizes relevant pathways and workflows using Graphviz
diagrams. While the primary focus is on Eilatin, information on related compounds is included
to provide a broader context for its potential mechanisms of action.

Discovery and Origin

Eilatin was first isolated in 1988 from the purple tunicate Eudistoma sp., a marine invertebrate
found in the Red Sea.[2] It is a symmetrical heptacyclic aromatic alkaloid with the molecular
formula C24H12Na.[1]

Chemical Structure

The chemical structure of Eilatin is dibenzo[b,j]dipyrido[4,3,2-de:2',3',4'-gh][3]phenanthroline.
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General Workflow for Eilatin Isolation
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Proposed Mechanism of Action for Eilatin
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Potential Signaling Pathways Affected by Eilatin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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